![molecular formula C16H17Cl2N3O B279665 3-(3,4-dichlorophenyl)-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]acrylamide](/img/structure/B279665.png)
3-(3,4-dichlorophenyl)-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(3,4-dichlorophenyl)-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]acrylamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields such as medicine, agriculture, and industry.
Mechanism of Action
The mechanism of action of 3-(3,4-dichlorophenyl)-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]acrylamide is not fully understood. However, it has been suggested that it inhibits the activity of certain enzymes involved in cancer cell growth and weed growth. It may also interact with certain receptors in the body, leading to physiological effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. In cancer cells, it has been found to induce apoptosis, inhibit cell proliferation, and reduce tumor growth. In weeds, it has been found to inhibit photosynthesis and other metabolic processes, leading to plant death. In polymers, it has been found to improve mechanical properties such as tensile strength and elasticity.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(3,4-dichlorophenyl)-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]acrylamide in lab experiments is its high potency and specificity. It can be used in small concentrations to achieve significant effects. However, one limitation is its potential toxicity, which requires careful handling and disposal.
Future Directions
There are several future directions for the study of 3-(3,4-dichlorophenyl)-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]acrylamide. One direction is to further investigate its anticancer properties and potential use in cancer therapy. Another direction is to study its potential as a herbicide and its effects on non-target organisms. Additionally, its potential as a polymer additive can be further explored to optimize its mechanical properties.
Synthesis Methods
The synthesis of 3-(3,4-dichlorophenyl)-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]acrylamide involves the reaction of 3,4-dichloroaniline, 1,3,5-trimethylpyrazole, and acryloyl chloride in the presence of a base such as triethylamine. The resulting product is a yellowish solid that can be purified through recrystallization.
Scientific Research Applications
3-(3,4-dichlorophenyl)-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]acrylamide has been studied for its potential applications in various fields. In medicine, it has been found to have anticancer properties, inhibiting the growth of cancer cells in vitro and in vivo. In agriculture, it has been studied as a potential herbicide, inhibiting the growth of weeds. In industry, it has been investigated as a potential polymer additive, improving the mechanical properties of polymers.
Properties
Molecular Formula |
C16H17Cl2N3O |
---|---|
Molecular Weight |
338.2 g/mol |
IUPAC Name |
(E)-3-(3,4-dichlorophenyl)-N-[(1,3,5-trimethylpyrazol-4-yl)methyl]prop-2-enamide |
InChI |
InChI=1S/C16H17Cl2N3O/c1-10-13(11(2)21(3)20-10)9-19-16(22)7-5-12-4-6-14(17)15(18)8-12/h4-8H,9H2,1-3H3,(H,19,22)/b7-5+ |
InChI Key |
KWVCRIYDJFRPAK-FNORWQNLSA-N |
Isomeric SMILES |
CC1=C(C(=NN1C)C)CNC(=O)/C=C/C2=CC(=C(C=C2)Cl)Cl |
SMILES |
CC1=C(C(=NN1C)C)CNC(=O)C=CC2=CC(=C(C=C2)Cl)Cl |
Canonical SMILES |
CC1=C(C(=NN1C)C)CNC(=O)C=CC2=CC(=C(C=C2)Cl)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.